Cas no 2228640-19-3 (tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2228640-19-3
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6150037
• PubChem ID: 165686391
• Update Time: 2025-06-15

tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• 2228640-19-3
• EN300-1903855
• tert-butyl N-(3-chloro-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)15-10-6-5-9(8-16(4)18)11(14)7-10/h5-7,18H,8H2,1-4H3,(H,15,17)
• InChI Key： AYJXOKFMKAYWCT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate

Research Brief on tert-Butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2228640-19-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2228640-19-3) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and reductive amination to achieve high efficiency. The compound's structural integrity and stability under various conditions have been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary studies have demonstrated that tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate exhibits promising inhibitory effects on specific kinase targets. These findings suggest its potential as a scaffold for the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The therapeutic potential of this compound extends beyond kinase inhibition. Recent research has explored its role in modulating other biological pathways, including those involved in neurodegenerative diseases and metabolic disorders. The versatility of tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate as a building block for drug design underscores its importance in medicinal chemistry.

In conclusion, tert-butyl N-(3-chloro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2228640-19-3) represents a valuable intermediate with broad applications in drug discovery. Ongoing research aims to further characterize its biological activities and explore its potential in novel therapeutic strategies. The compound's unique chemical properties and promising preliminary data position it as a key player in the development of next-generation pharmaceuticals.